Cas no 1596337-36-8 (Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate)

Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate is a versatile pyrazole derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features an ester-linked acetate group and an isopropyl-substituted pyrazole ring, offering reactivity for further functionalization. The compound is valued for its stability, moderate solubility in organic solvents, and utility as an intermediate in heterocyclic chemistry. Its pyrazole core is significant in designing bioactive molecules, including potential enzyme inhibitors or ligands. The ethyl ester group enhances its compatibility with various synthetic routes, facilitating nucleophilic substitution or hydrolysis. This compound is particularly useful in medicinal chemistry for scaffold diversification and structure-activity relationship studies. Proper handling under controlled conditions is recommended due to its reactive functional groups.

Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate structure

1596337-36-8 structure

Product Name:Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate

CAS No:1596337-36-8

MF:C₁₀H₁₆N₂O₂

MW:196.246242523193

CID:4826352

Update Time:2025-06-07

Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- (5-isopropyl-1H-pyrazol-1-yl)acetic acid ethyl ester
- ethyl 2-(5-propan-2-ylpyrazol-1-yl)acetate
- Ethyl 2-(5-isopropyl-1H-pyrazol-1-yl)acetate
- Inchi： 1S/C10H16N2O2/c1-4-14-10(13)7-12-9(8(2)3)5-6-11-12/h5-6,8H,4,7H2,1-3H3
- InChI Key： HMQURWJSMQGOAE-UHFFFAOYSA-N
- SMILES： O(CC)C(CN1C(=CC=N1)C(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 195
XLogP3: 1.8
Topological Polar Surface Area: 44.1

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM506880-1g	Ethyl2-(5-isopropyl-1H-pyrazol-1-yl)acetate	1596337-36-8	97%	1g	$309	2022-06-12
Alichem	A049006127-1g	(5-Isopropyl-1h-pyrazol-1-yl)acetic acid ethyl ester	1596337-36-8	95%	1g	$400.00	2022-04-02